Cas no 2114918-17-9 (tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 2114918-17-9
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• CID: 5193791
• PubChem ID: 165907367
• Update Time: 2025-05-20

tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate
• 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, ethyl ester

• Inchi： 1S/C13H22FNO4/c1-5-18-11(16)10(14)9-6-7-15(8-9)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： ILFGYBCXEUBDFQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Additional information on tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate

tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate (CAS No. 2114918-17-9)

tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate (CAS No. 2114918-17-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBPEFPOC for brevity, is a derivative of pyrrolidine and possesses a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate is characterized by a tert-butyl group attached to the nitrogen atom of the pyrrolidine ring, an ethoxy group, and a fluoro-ketone moiety. These functional groups confer specific chemical properties that are crucial for its applications in drug discovery and development. The tert-butyl group provides steric protection, while the ethoxy and fluoro-ketone functionalities offer reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate in the synthesis of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are an emerging class of drugs that target specific interactions between proteins, which are often involved in disease pathways such as cancer and neurodegenerative disorders.

The fluoro-ketone functionality in tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate is particularly noteworthy due to its ability to form stable complexes with metal ions, which can be exploited in the design of metalloenzyme inhibitors. Metalloenzymes play critical roles in various biological processes, and their inhibition can have therapeutic benefits. Research has shown that compounds derived from TBPEFPOC can effectively inhibit metalloenzymes involved in inflammatory responses, making them potential candidates for anti-inflammatory drugs.

In addition to its applications in drug discovery, tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate has also been explored for its use in chemical biology. Chemical biology involves the application of chemical tools to understand biological systems at the molecular level. The unique properties of TBPEFPOC, such as its reactivity and selectivity, make it an ideal probe for studying protein function and interactions. For example, researchers have used derivatives of this compound to label specific proteins in living cells, providing insights into their localization and dynamics.

The synthesis of tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the tert-butyl group, and subsequent functionalization with the ethoxy and fluoro-ketone moieties. Advances in synthetic methods have made it possible to produce this compound with high purity and yield, facilitating its use in large-scale research and development projects.

In conclusion, tert-butyl 3-(2-ethoxy-1-fluoro-2-oxoethyl)pyrrolidine-1-carboxylate (CAS No. 2114918-17-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.